Cas no 52517-34-7 (Ergoline,8-(bromomethyl)-6-methyl-, (8b)- (9CI))

• Product Name: Ergoline,8-(bromomethyl)-6-methyl-, (8b)- (9CI)
• CAS No: 52517-34-7
• MF: C₁₆H₁₉BrN₂
• MW: 319.239463090897
• CID: 368931
• PubChem ID: 148587
• Update Time: 2025-04-19

Ergoline,8-(bromomethyl)-6-methyl-, (8b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ergoline,8-(bromomethyl)-6-methyl-, (8b)- (9CI)
• (6aR,9R)-9-(bromomethyl)-7-methyl-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline
• 17-BROMOFESTUCLAVINE
• (8-beta)-8-(Bromomethyl)-6-methylergoline
• UR16772D9U
• UNII-UR16772D9U
• Ergoline, 8-(bromomethyl)-6-methyl-, (8beta)
• Ergoline, 8-(bromomethyl)-6-methyl-, (8-beta)-
• CCRIS 6645
• 8-(Bromomethyl)-6-methylergoline
• 52517-34-7
• DTXSID00966955

• Inchi： 1S/C16H19BrN2/c1-19-9-10(7-17)5-13-12-3-2-4-14-16(12)11(8-18-14)6-15(13)19/h2-4,8,10,13,15,18H,5-7,9H2,1H3/t10-,13?,15+/m0/s1
• InChI Key： NRNPZUVPUBSFMI-NXGPAIQASA-N
• SMILES： BrC[C@H]1CN(C)[C@@H]2CC3=CNC4=CC=CC(=C34)C2C1

Computed Properties

• Exact Mass: 318.07327
• Monoisotopic Mass: 318.07316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 19Ų

Experimental Properties

• PSA: 19.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Indoloquinolines